General information about the method of electrospark plasma sintering (ESPS) of powder materials is presented, and its advantages and disadvantages are given. A review of results and achievements of domestic and foreign researchers in the field of refractory metal ESPS and their compounds is provided. The ESPS method is especially effective in consolidating powders of materials with a high melting point that are difficult to deform. During electrospark plasma sintering special attention should be paid to raw powder quality and cleaning processes for interparticle surfaces in order to obtain optimum finished product properties. Methods of comparative temperature measurement should be used to obtain more reliable data for ESPS, for example, according to input power.

Currently, there is much concern about the recycling and processing of used complex chemical power sources (CPS) resulting from the use of mobile communication devices, electric vehicles, and various electronic devices. An environmentally friendly technology for the recycling of CPSs by multi-stage methods developed at the National Research Center “Kurchatov Institute” — IREA is presented. The technology involves opening, crushing, and grinding (with mechanical activation), followed by liquid–solid leaching and liquid–liquid extraction. The target product is a powdery precipitate containing compounds of cobalt (Co), lithium (Li), manganese (Mn), nickel (Ni), etc. The grinding stage (in a ball mill or a disintegrator) leads to the destruction of the particle structure, changing their specific surface area and porosity. As a result, the intensity and efficiency of the extraction processes increase. The textural characteristics (such as specific surface area, porosity, total pore volume, micro- and mesopore volume) of crushed and powdered samples containing graphite with inclusions of Co and Li compounds are determined. The methods implemented in the Micromeritics ASAP 2020 analyzer software such as BET, t-Plot, Dubinin–Radushkevich, Dubinin–Astakhov, Horvath–Kawazoe, and BJH are used. The calculated texture characteristics can be used to optimize the extraction of the target components from a mechanically activated powder during leaching followed by extraction.

For manufacturing HC340LA cold-rolled steel annealed in bell-type furnaces from two melt steel of different compositions using Nb or Ti microalloying, metal samples were studied from nine experimental batches of hot-rolled semi-finished stocks. Based on the results, the efficiency of the developed principles for improving the existing technology to enhance the properties and quality of steel is substantiated while reducing production costs.

The influence of structural characteristics on corrosion resistance of oilfield pipes of strength class K55– K60 made of steel grade 13CrV of two different industrial melts is investigated. It is shown that steels of similar melts, but different batches, may vary in level of corrosion resistance. Both a finer ferrite grain size and presence of tempered martensite and interfacial particles in the steel, the average size of which is about 1.9–2.1 nm, may lead to a reduction in corrosion resistance. At the same time, it is established that the density of such particles does not make a special contribution to reducing steel corrosion resistance.

Metallurgical production is accompanied by formation of by-products having a high iron content. The search for the most effective ways to recycle such products into production processes continues. This article discusses the possibility of using electrometallurgical technologies to process metallized briquette screenings. Studies of briquetting iron-carbon-containing finely dispersed materials using vibropressing technology are conducted. Various compositions of briquettes with addition of metallized briquette screenings, Portland cement, slaked lime, and screenings of coke fines are tested. Studies show that briquettes with addition of 15% of metallized briquette screenings have the best strength properties. Briquettes are melted from iron-containing sludge of hot briquetted iron and carbon-containing sludge. An alloy is obtained that meets the requirements of GOST 4832–95, applied to cast iron grade L4, class A, category 4.

Surface treatment of metals by pulsed laser radiation in the range of colored oxide structure formation makes it possible to obtain a quasi-amorphous nanostructured layer. Metal surface oxide films of different chemical and mechanical structure are formed under laser action. They determine, in addition to surface microgeometry, its coloring. Currently, there is no single opinion about the composition of oxide films formed on the surface of metals as a result of laser processing. Therefore, determination of the conformity of oxide film composition to a certain color formation is of scientific and practical interest. The object of research is specified areas of a 12Kh18N10T steel surface, painted in contrasting colors as a result of laser marking with different parameters. As a result of the study, the chemical and phase composition of oxide films for coloring a metal surface are determined with prescribed laser marking.

The successful introduction of the technology of copper production using a dump leaching method is associated with low capital investments, low cost of copper extraction, quick payback, high labor productivity, and the absence of energy- and material-intensive operations. The experience of implementing dump leaching technology has shown that negative temperatures significantly worsen the conditions and the rate of migration of metal-bearing solutions, resulting in freezing of blocks in winter. Therefore, the main task of increasing the efficiency of dump leaching in Kazakhstan is to enable the successful use of the process under winter conditions in a sharply continental climate (at a temperature of –25°C). The article describes the commercial implementation of the model of winter leaching of copper from the overburden dumps of spent sulfide ores at the Kounrad mine at negative ambient temperatures. The method is applied to mature dumps of various heights, while employing a surface irrigation device and facilitating collection of the product solutions into a pit equipped with a secondary containment berm. In this case, the bottom of the pit and the sides of the berm are covered with a waterproof layer of clay and a geosynthetic screen. In order to organize a sustainable leaching process during winter, the evaporation surfaces of the leaching blocks are covered with a geocomposite having thermal insulation and waterproofing properties. Efficient and continuous flow of the dump-based production process throughout the calendar year is ensured by maintaining a process-favorable temperature regime of the solutions and dump surfaces under extreme winter temperatures and high winds. It was shown that the temperature of the solution supplied for leaching can be reduced by 3°C due to better thermal insulation properties of the geocomposite. The pressure drop in the lines of the block covered with geocomposite during the entire period of pilot tests did not exceed 0.5 MPa, which indicates excellent efficiency of the geocomposite and a large margin in terms of performance parameters of the block at extremely low temperatures.

Recycled scrap and waste are used in the production of copper and copper alloys. Cable scrap containing impurities of non-ferrous and ferrous metals is often used as copper scrap. Herein, we propose a novel steam-air oxidation method for the purification of copper alloys. In this method, the melt surface was blown with a steam-air mixture supplied to the melting furnace using a specially manufactured device. Technological parameters ensuring the effective removal of iron, tin, lead, and zinc impurities from the copper melt were determined experimentally. The melt oxidation degree, oxidizer consumption, and duration of the transition of impurities into slag and the gas phase were found to be the key parameters affecting the remelting refining of copper scrap. The technological parameters for the oxidation refining of the melt were optimized using the evolutionary solution search method in order to improve the efficiency of the process and reduce the deoxidizer consumption. It was found that to achieve the maximum efficiency of copper refining, it is necessary to ensure the optimal steam-air oxidation of the melt with oxygen dissolved in it. The results demonstrated the applicability of steam-air oxidation in the refining of copper scrap containing more than 1.6% impurities (including iron, tin, lead, and zinc) to obtain copper melts with chemical compositions corresponding to grades M0 and M1.

A taphole mix suitable for application in a clay gun to plug the taphole of the ore-thermal furnace at the ferroalloy production is developed. A review of the literature on the refractory materials used in taphole mixes is presented. The material base of the Aksu Ferroalloy Plant is examined to determine the availability of materials necessary and suitable for application as the components of the taphole mix. Several options of the taphole mix were developed. Based on the results of the experimental work, the practical application of the taphole mix in the ferroalloy furnace was assessed.

Metallurgical production is accompanied by the yield of various by-products characterized by a sufficiently high iron content, which does not allow them to be classified as production waste. Therefore, a search for the most effective ways to return such products to technological processes is underway. The article considers the possibility of using the existing capacities of AO OEMK named after A. A. Ugarov for processing a larger volume of metallized fines, which is available at the related enterprise of AO Lebedinsky GOK. In the work, 14 different briquetted charge variants are tested, test methods are proposed, and the results are presented. The possibility of joint briquetting of metallized fines of the two enterprises is demonstrated.